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Compound of Interest

Compound Name: Ethyl 2-hydroxyhexanoate

CAS No.: 52089-55-1

Cat. No.: B3021374 Get Quote

Ethyl 2-hydroxyhexanoate is a chiral building block of significant interest in the

pharmaceutical and fine chemical industries.[1] Its utility in the synthesis of complex organic

molecules necessitates a thorough understanding of its material properties and the associated

safety protocols. While some sources classify this compound as non-hazardous, a principle of

universal precaution is paramount in a research and development setting, particularly when

comprehensive toxicological data is not widely available.[2] This guide provides a technical

framework for the safe handling, storage, and emergency management of Ethyl 2-
hydroxyhexanoate, grounded in established laboratory safety principles and the best

available data. The causality behind each recommendation is explained to empower

researchers to make informed safety decisions.

Section 1: Core Chemical and Physical Properties
Understanding the physical characteristics of a substance is the foundation of its safe handling.

These properties dictate appropriate storage conditions, anticipate its behavior in various

experimental setups, and inform the selection of personal protective equipment. For instance,

its relatively high flash point suggests a lower flammability risk compared to more volatile

solvents, but it is still classified as a combustible liquid and should not be handled near open

flames or spark sources.[3][4]
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Property Value Source

Molecular Formula C₈H₁₆O₃ [2]

Molecular Weight 160.21 g/mol [2]

Appearance
Colorless clear liquid

(estimated)
[1]

Boiling Point 195.00 °C @ 760.00 mm Hg [1]

80.00 to 83.00 °C @ 11.00 mm

Hg
[1]

Specific Gravity 0.96700 @ 25.00 °C [1]

Refractive Index 1.42400 @ 20.00 °C [1]

Flash Point 97.78 °C (208.00 °F) TCC [1]

Solubility
Soluble in alcohol. Limited

solubility in water.
[1]

CAS Number 52089-55-1 [2]

Section 2: Hazard Identification and Precautionary
Approach
While some safety data sheets (SDS) classify Ethyl 2-hydroxyhexanoate as not hazardous

under Regulation (EC) No. 1272/2008, this should be interpreted with caution.[2] The absence

of evidence is not evidence of absence of risk. The European information suggests avoiding

contact with skin and eyes and not breathing vapors.[1] Given its use as a research chemical,

comprehensive toxicological studies may be limited. Therefore, it is prudent to treat this

substance as potentially irritating to the skin, eyes, and respiratory tract.

GHS Label Elements (Precautionary):

Pictogram: None mandated, but a precautionary exclamation mark pictogram is advisable in

a lab setting.
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Signal Word: None mandated.

Hazard Statements: While none are officially listed, H315 (Causes skin irritation), H319

(Causes serious eye irritation), and H335 (May cause respiratory irritation) should be

considered potential, unclassified hazards.

Precautionary Statements: P261 (Avoid breathing vapours), P262 (Do not get in eyes, on

skin, or on clothing), P280 (Wear protective gloves/eye protection/face protection).[1]

Section 3: Handling and Storage Protocols
The primary objective in handling and storage is to prevent unintended exposure and maintain

the chemical's integrity.

Handling:
Ventilation is Key: Always handle Ethyl 2-hydroxyhexanoate in a well-ventilated area. A

chemical fume hood is strongly recommended to minimize inhalation of any vapors.[2] The

causality here is direct: preventing accumulation of vapors in the breathing zone mitigates

potential respiratory irritation.

Avoid Contact: Avoid all personal contact with the substance.[4] This includes inhalation,

ingestion, and skin/eye contact.

Grounding: For transfers of larger quantities, containers should be grounded and bonded to

prevent static discharge, a potential ignition source.

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[3]

Storage:
Container Integrity: Keep the container tightly closed when not in use to prevent the escape

of vapors and contamination of the material.[2][3]

Cool and Dry: Store in a cool, dry, and well-ventilated place.[2][3] Elevated temperatures can

increase vapor pressure, heightening the risk of exposure and fire if an ignition source is

present. A recommended storage temperature is 4°C.[2]
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Incompatible Materials: Store separately from strong oxidants.[4] Ethyl 2-
hydroxyhexanoate is a reducing agent and can react violently with oxidizing agents.[4]

Section 4: Personal Protective Equipment (PPE)
The selection of PPE is the final barrier between the researcher and the chemical. Its choice

must be deliberate and based on the potential routes of exposure.

Eye Protection: Chemical safety goggles are mandatory.[4] A face shield should be used if

there is a significant risk of splashing.

Hand Protection: Wear chemical-resistant gloves, such as nitrile or PVC. Inspect gloves for

integrity before each use. The rationale is to prevent direct dermal contact, which could lead

to irritation or absorption through the skin.

Body Protection: A standard laboratory coat is required. For tasks with a higher risk of

splashes or spills, a PVC apron or a chemical-resistant suit may be necessary.

Respiratory Protection: Generally not required if work is conducted in a functional chemical

fume hood. If vapors are generated outside of a hood, a respirator with an organic vapor

cartridge is necessary.[4]

Section 5: First-Aid Measures: A Validating System
of Response
An effective emergency response is a self-validating system. The steps are logical, sequential,

and designed to minimize harm.

Inhalation: If vapors are inhaled, immediately move the person to fresh air.[2][5] If breathing

is difficult or has stopped, provide artificial respiration and seek immediate medical attention.

[5][6]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area thoroughly

with soap and plenty of water.[2] Seek medical attention if irritation develops or persists.[7]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open to ensure complete irrigation.[7] Remove contact lenses if
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present and easy to do so. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

[2] Rinse the mouth with water and have the person drink one or two glasses of water.[2][4]

Call a poison center or doctor for treatment advice.

Section 6: Fire-Fighting Measures
Ethyl 2-hydroxyhexanoate is a combustible liquid.[3][4]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][4][6]

Unsuitable Extinguishing Media: A solid stream of water may be ineffective.[6]

Hazards from Combustion: Thermal decomposition can produce carbon oxides (CO, CO₂).[2]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous vapors and combustion products.

[2][6]

Section 7: Accidental Release Measures
A swift and correct response to a spill is critical to prevent the escalation of the hazard.

Experimental Protocol: Spill Cleanup
Evacuate and Ventilate: Immediately alert others in the area. Evacuate non-essential

personnel. Ensure the area is well-ventilated and move upwind from the spill.

Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces).

Don PPE: Wear the appropriate PPE as described in Section 4, including respiratory

protection if ventilation is inadequate.

Containment: For minor spills, contain the liquid using an inert absorbent material such as

sand, earth, or vermiculite.[4] Do not use combustible materials like sawdust.[4] Prevent the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Ethyl2hydroxyhexanoate.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Ethyl2hydroxyhexanoate.htm
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0477
https://www.benchchem.com/product/b3021374?utm_src=pdf-body
https://www.tcichemicals.com/HK/en/sds/E0404_CN_EN.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0477
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Ethyl2hydroxyhexanoate.htm
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0477
https://cameochemicals.noaa.gov/chris/EHO.pdf
https://cameochemicals.noaa.gov/chris/EHO.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Ethyl2hydroxyhexanoate.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Ethyl2hydroxyhexanoate.htm
https://cameochemicals.noaa.gov/chris/EHO.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0477
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0477
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


spill from entering drains or waterways.[4]

Absorption: Carefully absorb the spilled material with the inert absorbent.

Collection: Collect the absorbent material and spilled substance into a suitable, labeled

container for chemical waste disposal.[2]

Decontamination: Clean the spill area with soap and water.

Disposal: Dispose of the waste container according to local and national regulations for

chemical waste.[3]

Section 8: Stability and Reactivity
Reactivity: The substance is a strong reducing agent and reacts violently with oxidants.[4]

Chemical Stability: It is stable under recommended storage conditions (cool, dry, tightly

sealed).

Conditions to Avoid: Keep away from heat, sparks, open flames, and other ignition sources.

[3] Avoid contact with incompatible materials like strong oxidants.

Hazardous Decomposition Products: Decomposes on heating to produce irritating fumes and

carbon oxides.[2][4]

Visualizations
Workflow for Safe Handling of Ethyl 2-hydroxyhexanoate
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Caption: A logical workflow for the safe handling of Ethyl 2-hydroxyhexanoate.
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Emergency Response Protocol for Spills
Caption: Decision tree for responding to an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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